BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
TAMRA amine, 5-isomer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TAMRA amine, 5-isomer

Cat. No.: B611137

Essential Safety and Handling Guide for TAMRA
Amine, 5-Isomer

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with TAMRA amine, 5-isomer. It outlines the
necessary personal protective equipment (PPE), safe handling and disposal procedures, and
emergency protocols to ensure a safe laboratory environment.

Chemical and Physical Properties

While a comprehensive hazard investigation for TAMRA amine, 5-isomer has not been fully
conducted, it is recommended to handle it with caution as with all laboratory chemicals.[1] The
following table summarizes its known properties.
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Property Value Source
Molecular Formula C25H22N205 [1]
Molecular Weight 430.5 g/mol [1][2]
Appearance Dark red solid [3]
Solubilty cood in DMIF, DMSO, e

alcohols; Slightly water soluble

Storage Temperature

-20°C for long-term storage

[1]141(5]

Purity

>95% (HPLC)

Excitation Maximum (Aex)

~541-543 nm in methanol

[3]

Emission Maximum (Aem)

~567-570 nm in methanol

[3]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling TAMRA amine, 5-isomer.

Equipment

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact.[6][7]

Eye Protection

Safety glasses with side

shields or goggles

Protects eyes from dust and
splashes.[6][7]

Respiratory Protection

N95 dust mask or use in a

fume hood

Avoid inhalation of dust

particles.[8]

Body Protection

Laboratory coat

Protects skin and clothing from

contamination.[7]

Standard Operating Procedure
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The following diagram outlines the standard workflow for handling TAMRA amine, 5-isomer,
from preparation to disposal.
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Click to download full resolution via product page

Standard Operating Procedure for TAMRA Amine, 5-Isomer.

Safe Handling and Storage

» Handling: Always handle TAMRA amine, 5-isomer in a well-ventilated area, preferably a
chemical fume hood, to avoid inhalation of dust.[6] Avoid contact with skin and eyes.[6][7] Do
not eat, drink, or smoke in the handling area.[1]

o Storage: Store the compound in a tightly sealed container in a dry, cool, and well-ventilated
place.[6][9] For long-term storage, maintain at -20°C and protect from light and moisture.[1]
[4][10]

Spill Management Protocol

In the event of a spill, follow the procedures outlined in the diagram below to ensure safe
cleanup and containment.
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Spill Occurs

Contain Spill with
Inert Absorbent Material

Sweep up Solid Material
(Avoid Dust Generation)

Collect Waste in a
Labeled, Sealed Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste According
to Institutional Protocols

Spill Managed

Click to download full resolution via product page

Chemical Spill Workflow for TAMRA Amine, 5-Isomer.
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Disposal Plan

All waste materials containing TAMRA amine, 5-isomer should be collected in a designated,
labeled, and sealed container.[1][9] Disposal must be carried out in accordance with local,
state, and federal environmental regulations.[7][9] Do not allow the product to enter drains or
water sources.[6][9]

First Aid Measures

 Inhalation: If inhaled, move the person to fresh air.[1] If breathing is difficult, give oxygen.
Seek medical attention if irritation or discomfort persists.[1]

o Skin Contact: In case of skin contact, immediately wash the affected area with soap and
plenty of water.[9] Remove contaminated clothing. Seek medical attention if irritation occurs.

[1]

o Eye Contact: If the chemical comes in contact with the eyes, flush immediately with fresh
running water for at least 15 minutes, holding the eyelids open.[1][9] Seek medical attention
if pain or irritation persists.[1]

 Ingestion: If swallowed, do NOT induce vomiting.[1] Rinse the mouth with water and then
drink plenty of water.[1] Never give anything by mouth to an unconscious person.[9] Seek
immediate medical advice.[1][9]

This guide is intended to provide essential safety information. Always refer to the full Safety
Data Sheet (SDS) before handling any chemical and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. eurogentec.com [eurogentec.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b611137?utm_src=pdf-body
https://www.eurogentec.com/assets/0bbf5d5c-7e47-4f5d-9c6f-bdbd5ef82f77/sds-en-as-81121-1-5-tamra-5-carboxytetramethylrhodamine.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-5-tamra-5-carboxytetramethylrhodamine-cas-91809-66-4-catalog-363.pdf
https://www.peptide.com/custdocs/MSDS%20CTZ022%205-TAMRA.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-5-tamra-5-carboxytetramethylrhodamine-cas-91809-66-4-catalog-363.pdf
https://www.peptide.com/custdocs/MSDS%20CTZ032%205-TAMRA-SE.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-5-tamra-5-carboxytetramethylrhodamine-cas-91809-66-4-catalog-363.pdf
https://www.eurogentec.com/assets/0bbf5d5c-7e47-4f5d-9c6f-bdbd5ef82f77/sds-en-as-81121-1-5-tamra-5-carboxytetramethylrhodamine.pdf
https://www.eurogentec.com/assets/0bbf5d5c-7e47-4f5d-9c6f-bdbd5ef82f77/sds-en-as-81121-1-5-tamra-5-carboxytetramethylrhodamine.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-5-tamra-5-carboxytetramethylrhodamine-cas-91809-66-4-catalog-363.pdf
https://www.eurogentec.com/assets/0bbf5d5c-7e47-4f5d-9c6f-bdbd5ef82f77/sds-en-as-81121-1-5-tamra-5-carboxytetramethylrhodamine.pdf
https://www.eurogentec.com/assets/0bbf5d5c-7e47-4f5d-9c6f-bdbd5ef82f77/sds-en-as-81121-1-5-tamra-5-carboxytetramethylrhodamine.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-5-tamra-5-carboxytetramethylrhodamine-cas-91809-66-4-catalog-363.pdf
https://www.eurogentec.com/assets/0bbf5d5c-7e47-4f5d-9c6f-bdbd5ef82f77/sds-en-as-81121-1-5-tamra-5-carboxytetramethylrhodamine.pdf
https://www.eurogentec.com/assets/0bbf5d5c-7e47-4f5d-9c6f-bdbd5ef82f77/sds-en-as-81121-1-5-tamra-5-carboxytetramethylrhodamine.pdf
https://www.eurogentec.com/assets/0bbf5d5c-7e47-4f5d-9c6f-bdbd5ef82f77/sds-en-as-81121-1-5-tamra-5-carboxytetramethylrhodamine.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-5-tamra-5-carboxytetramethylrhodamine-cas-91809-66-4-catalog-363.pdf
https://www.eurogentec.com/assets/0bbf5d5c-7e47-4f5d-9c6f-bdbd5ef82f77/sds-en-as-81121-1-5-tamra-5-carboxytetramethylrhodamine.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-5-tamra-5-carboxytetramethylrhodamine-cas-91809-66-4-catalog-363.pdf
https://www.benchchem.com/product/b611137?utm_src=pdf-custom-synthesis
https://www.eurogentec.com/assets/0bbf5d5c-7e47-4f5d-9c6f-bdbd5ef82f77/sds-en-as-81121-1-5-tamra-5-carboxytetramethylrhodamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

2. 5-Carboxytetramethylrhodamine | C25H22N205 | CID 2762602 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. TAMRA amine, 5-isomer (A270317) | Antibodies.com [antibodies.com]
. lumiprobe.com [lumiprobe.com]

. medkoo.com [medkoo.com]

3

4

5
e 6. peptide.com [peptide.com]

7. peptide.com [peptide.com]

8. carlroth.com [carlroth.com]

9. docs.aatbio.com [docs.aatbio.com]
e 10. interchim.fr [interchim.fr]

» To cite this document: BenchChem. [Personal protective equipment for handling TAMRA
amine, 5-isomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611137#personal-protective-equipment-for-handling-
tamra-amine-5-isomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

